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Compound of Interest

Compound Name: Benzofuran-2-ylmethanethiol

Cat. No.: B15208174 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Initial literature searches for "Benzofuran-2-ylmethanethiol" did not yield specific

data. Consequently, this document focuses on the broader, well-documented applications of

the 2-substituted benzofuran scaffold, which is structurally related to the requested compound.

The information presented herein is intended to provide a comprehensive overview of the

medicinal chemistry potential of this important heterocyclic motif.

Introduction
Benzofuran, a heterocyclic compound composed of a fused benzene and furan ring, is a

privileged scaffold in medicinal chemistry. Its derivatives exhibit a wide spectrum of biological

activities, making them attractive candidates for drug discovery and development. The

substitution pattern on the benzofuran ring system significantly influences the pharmacological

properties of these compounds. In particular, modifications at the 2-position have led to the

discovery of numerous potent and selective therapeutic agents. This document outlines the

diverse applications of 2-substituted benzofuran derivatives, with a focus on their anticancer,

antiarrhythmic, and antimicrobial activities.
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The versatility of the 2-substituted benzofuran scaffold has been demonstrated in a variety of

therapeutic areas. The following sections highlight some of the most significant applications,

supported by quantitative data where available.

Anticancer Activity
Numerous 2-substituted benzofuran derivatives have been investigated for their potential as

anticancer agents. These compounds have been shown to exert their effects through various

mechanisms, including the inhibition of tubulin polymerization, kinase inhibition, and induction

of apoptosis.

Table 1: Anticancer Activity of Selected 2-Substituted Benzofuran Derivatives

Compound ID
Substitution at
C2

Cancer Cell
Line

IC50 (µM) Reference

1

3,4,5-

Trimethoxybenzo

yl

K562 (Leukemia) 0.015 [1]

2

3,4,5-

Trimethoxybenzo

yl

HL-60

(Leukemia)
0.012 [1]

3 4-Methoxyphenyl
A549 (Lung

Cancer)
0.12 [2]

4 4-Methoxyphenyl
SGC7901

(Gastric Cancer)
2.75 [2]

5

(4-

Fluorophenyl)ami

no

MCF-7 (Breast

Cancer)
0.07 [3]

6

(4-

Chlorophenyl)am

ino

A549 (Lung

Cancer)
1.8 [3]
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A prominent example of a 2-substituted benzofuran in clinical use is Amiodarone, a potent

antiarrhythmic agent. Its derivatives, such as Dronedarone, have also been developed to

improve the safety profile. These drugs primarily act by blocking various ion channels involved

in the cardiac action potential.

Table 2: Ion Channel Inhibition by Antiarrhythmic Benzofuran Derivatives

Compound Target Ion Channel Effect

Amiodarone K+ channels (hERG) Prolongs repolarization

Na+ channels Slows depolarization

Ca2+ channels Weakly blocks

Dronedarone K+ channels (hERG) Prolongs repolarization

Na+ channels Slows depolarization

Ca2+ channels Weakly blocks

Antimicrobial Activity
The benzofuran scaffold has also been explored for the development of novel antimicrobial

agents. Derivatives with various substituents at the 2-position have shown activity against a

range of bacterial and fungal pathogens.

Table 3: Antimicrobial Activity of a Selected 2-Substituted Benzofuran Derivative

Compound ID Substitution at C2 Microorganism MIC (µg/mL)

7 5-Nitro-2-furyl
Staphylococcus

aureus
3.12

Escherichia coli 6.25

Candida albicans 12.5
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Antiarrhythmic Mechanism of Action of Benzofuran
Derivatives
The antiarrhythmic effects of benzofuran derivatives like amiodarone and dronedarone are

attributed to their ability to modulate multiple cardiac ion channels. This multi-channel blockade

leads to a prolongation of the cardiac action potential and the effective refractory period,

thereby suppressing arrhythmias.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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